4-[3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamido]benzamide

• IUPAC Name: 4-[3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)propanoylamino]benzamide
• InChI: InChI=1S/C15H16N4O4/c1-8-11(14(22)19-15(23)17-8)6-7-12(20)18-10-4-2-9(3-5-10)13(16)21/h2-5H,6-7H2,1H3,(H2,16,21)(H,18,20)(H2,17,19,22,23)
• InChI Key: VBHGHUHRSMJRDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CCC(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C15H16N4O4
• Molecular Weight: 316.31 g/mol

Description

The compound is a benzamide derivative with a substituted pyrimidine ring. Pyrimidine is a basic structure in DNA and RNA, and benzamides are a class of compounds that have been studied for various biological activities.

Molecular Structure Analysis

The molecular structure would be based on the pyrimidine ring, a six-membered ring with two nitrogen atoms, and the benzamide group, which consists of a benzene ring attached to an amide group. The exact structure would depend on the positions of the various substituents.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on its exact structure and the conditions under which it is subjected. For example, the amide group might undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would depend on the exact structure of the compound. For example, the presence of the polar amide group might increase its solubility in polar solvents.

Mechanism of Action

Mode of Action

The presence of the amide group could facilitate hydrogen bonding with target proteins, potentially altering their function .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature conditions might affect the compound’s structure and therefore its activity. Similarly, the presence of other molecules could either facilitate or hinder its interaction with its targets .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and how it is used. Proper safety measures should be taken when handling any chemical compound.

Future Directions

Future research could focus on synthesizing this compound and studying its potential biological activities. It could also involve modifying its structure to enhance its activity or reduce potential side effects.